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Compound of Interest

Compound Name: Hexadec-9-enal

Cat. No.: B15376362 Get Quote

(Z)-9-Hexadecenal is a monounsaturated fatty aldehyde with significant and diverse biological

activities.[1] Primarily recognized for its role as a semiochemical in insect communication, it

also exhibits potent antifungal properties. This guide provides a comprehensive overview of its

biological functions, supported by quantitative data, detailed experimental protocols, and

visualizations of the underlying signaling pathways.

Pheromonal Activity
(Z)-9-Hexadecenal is a crucial component in the chemical communication systems of various

insect species, functioning as both a sex pheromone and a trail pheromone.[2]

Sex Pheromone in Lepidoptera
In several moth species, (Z)-9-Hexadecenal is a key, often minor, component of the female-

emitted sex pheromone blend that attracts conspecific males for mating. The precise ratio of

(Z)-9-Hexadecenal to other components is critical for species-specific recognition and

reproductive isolation.

Table 1: (Z)-9-Hexadecenal in Lepidopteran Sex Pheromone Blends
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Species
Major Pheromone
Component(s)

Ratio of (Z)-9-
Hexadecenal

Reference

Helicoverpa armigera

(Cotton Bollworm)
(Z)-11-Hexadecenal 1-10% [3][4]

Helicoverpa assulta (Z)-11-Hexadecenal ~93-95% [2][5]

Heliothis virescens

(Tobacco Budworm)

(Z)-11-Hexadecenal,

(Z)-9-Tetradecenal

Present, but not a

primary attractant
[4]

Helicoverpa armigera and Helicoverpa assulta, two sympatric moth species, provide a classic

example of how the ratio of pheromone components, including (Z)-9-Hexadecenal, contributes

to reproductive isolation. H. armigera females produce a blend with a high proportion of (Z)-11-

Hexadecenal and a small amount of (Z)-9-Hexadecenal (approximately 97:3), whereas H.

assulta females produce the opposite ratio (approximately 7:93).[6][7] This difference in the

pheromone blend ensures that males are attracted to females of their own species.

The detection of (Z)-9-Hexadecenal and other pheromone components in male moths initiates

a complex signaling cascade within the olfactory sensory neurons (OSNs) located in the

antennae.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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